Cas no 105935-22-6 (2-Propenoic acid, 2-(trifluoromethyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 2-(trifluoromethyl)-, butyl ester
• CAS No: 105935-22-6
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 1170722
• PubChem ID: 19901705
• Update Time: 2025-04-20

2-Propenoic acid, 2-(trifluoromethyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(trifluoromethyl)-, butyl ester
• butyl 2-(trifluoromethyl)prop-2-enoate
• NJFQOVLUIOWIOI-UHFFFAOYSA-N
• DTXSID90601146
• SCHEMBL221345
• 105935-22-6

• Inchi： 1S/C8H11F3O2/c1-3-4-5-13-7(12)6(2)8(9,10)11/h2-5H2,1H3
• InChI Key： NJFQOVLUIOWIOI-UHFFFAOYSA-N
• SMILES： FC(C(=C)C(=O)OCCCC)(F)F

Computed Properties

• Exact Mass: 196.07113
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3